1-[3-(dimethylamino)benzoyl]-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine

• IUPAC Name: (3-amino-7-methoxypyrazolo[3,4-b]quinolin-1-yl)-[3-(dimethylamino)phenyl]methanone
• InChI: InChI=1S/C20H19N5O2/c1-24(2)14-6-4-5-13(9-14)20(26)25-19-16(18(21)23-25)10-12-7-8-15(27-3)11-17(12)22-19/h4-11H,1-3H3,(H2,21,23)
• InChI Key: XSTGMIBOHOMJFD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2C3=C(C=C4C=CC(=CC4=N3)OC)C(=N2)N
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

The compound “1-[3-(dimethylamino)benzoyl]-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine” is a complex organic molecule. It belongs to the class of 1H-Pyrazolo[3,4-b]quinolines, which are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The structure can be modified with a number of substituents that greatly influence its physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for this class of compounds include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. A simple route for synthesizing novel pyrazolo[3,4-b]quinoline with N-alkyl derivatives involves treating 2-chloroquinoline derivative with phenylhydrazine in the presence of 1-pentanol followed by N-alkylation in the presence of sodium carbonate.

Molecular Structure Analysis

The parent structure of 1H-Pyrazolo[3,4-b]quinolines can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties. The first synthesis of this class of compounds was described in 1911, but the first structure of 1H-pyrazolo[3,4-b]quinoline was presented in 1928.

Chemical Reactions Analysis

The synthesis of these compounds often involves metal-catalyzed reactions. For example, the alcohols (2R,3S)-21 and (2S,3R)-22 were produced in a combined yield of 90% by the ATH reaction of 20 with catalyst (S, S)–RuCl (TsDPEN) L3, which was mediated by dynamic kinetic resolution.

Future Directions

The future directions for “1-[3-(dimethylamino)benzoyl]-7-methoxy-1H-pyrazolo[3,4-b]quinolin-3-amine” and similar compounds could involve further exploration of their synthesis methods, properties, and potential applications. The use of this class of compounds as potential fluorescent sensors and biologically active compounds has been shown, indicating potential areas for future research.